N-(2,5-dimethoxyphenyl)-2-((6-(2-(3-methoxyphenyl)-4-methylthiazol-5-yl)pyridazin-3-yl)thio)acetamide

• IUPAC Name: N-(2,5-dimethoxyphenyl)-2-[6-[2-(3-methoxyphenyl)-4-methyl-1,3-thiazol-5-yl]pyridazin-3-yl]sulfanylacetamide
• InChI: InChI=1S/C25H24N4O4S2/c1-15-24(35-25(26-15)16-6-5-7-17(12-16)31-2)19-9-11-23(29-28-19)34-14-22(30)27-20-13-18(32-3)8-10-21(20)33-4/h5-13H,14H2,1-4H3,(H,27,30)
• InChI Key: IMZQTFNDEKTZSR-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(SC(=N1)C2=CC(=CC=C2)OC)C3=NN=C(C=C3)SCC(=O)NC4=C(C=CC(=C4)OC)OC
• Molecular Formula: C25H24N4O4S2
• Molecular Weight: 508.6 g/mol

Description

N-(2,5-dimethoxyphenyl)-2-((6-(2-(3-methoxyphenyl)-4-methylthiazol-5-yl)pyridazin-3-yl)thio)acetamide is a useful research compound. Its molecular formula is C25H24N4O4S2 and its molecular weight is 508.61. The purity is usually 95%.
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Scientific Research Applications

Heterocyclic Compound Synthesis

Researchers have developed numerous methods for synthesizing heterocyclic compounds, which are crucial in drug development and other applications. For example, novel benzodifuranyl, triazines, oxadiazepines, and thiazolopyrimidines derivatives were synthesized for their anti-inflammatory and analgesic properties, showcasing the potential therapeutic applications of such compounds (A. Abu‐Hashem et al., 2020). This study highlights the broad applicability of complex heterocyclic structures in medicinal chemistry.

Antimicrobial and Insecticidal Activities

Pyridine derivatives have been explored for their insecticidal activities, indicating the potential of nitrogen-containing heterocycles as bioactive agents. For instance, several pyridine derivatives showed significant activity against the cowpea aphid, suggesting the relevance of such compounds in developing new pesticides (E. A. Bakhite et al., 2014). Similarly, novel pyrimidinone and oxazinone derivatives fused with thiophene rings demonstrated antimicrobial properties, underscoring the potential of heterocyclic compounds in addressing microbial resistance (A. Hossan et al., 2012).

Material Science Applications

The synthesis and characterization of donor-acceptor polymeric electrochromic materials employing thiophene derivatives highlight the use of heterocyclic compounds in material science, particularly in developing electrochromic devices (H Zhao et al., 2014). These materials exhibit significant changes in transmittance in the near-IR region, showing promise for applications in smart windows and display technologies.